N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide

• IUPAC Name: N-[4-[(4-methylphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C15H16N2O3S/c1-11-3-5-14(6-4-11)17-21(19,20)15-9-7-13(8-10-15)16-12(2)18/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: QDIIFQYRCJCOKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C15H16N2O3S
• DSSTOX Substance ID: DTXSID40356376
• Molecular Weight: 304.4 g/mol
• CAS RN: 19837-91-3

Description

“N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide” is a chemical compound with the molecular formula C15H16N2O3S2. It is also known as "2-[(4-Methylphenyl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide".

Molecular Structure Analysis

The molecular structure of “N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide” consists of a central acetamide group attached to two phenyl rings. One of the phenyl rings is substituted with a methyl group and a sulfamoyl group.

Physical And Chemical Properties Analysis

“N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide” has an average mass of 336.429 Da and a mono-isotopic mass of 336.060242 Da. It has a density of 1.5±0.1 g/cm3, a boiling point of 606.95°C, and a melting point of 262.56°C. The compound is soluble in water, with a solubility of 948.9 mg/L at 25°C.

Scientific Research Applications

• Synthesis and Antimicrobial Properties : N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide and its derivatives have been synthesized and characterized for potential antimicrobial properties. For instance, the study by Lahtinen et al. (2014) details the synthesis of various sulfanilamide derivatives, including N-[4-(phenylsulfamoyl)phenyl]acetamide, and examines their thermal properties and antimicrobial activities against various bacterial and fungal strains (Lahtinen et al., 2014).

• Antibacterial and Antifungal Evaluation : Darwish et al. (2014) explored the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties suitable for use as antimicrobial agents. These compounds showed promising results in in vitro antibacterial and antifungal activities (Darwish et al., 2014).

• Role in Antibacterial Drug Synthesis : Talagadadeevi et al. (2012) reported the synthesis of an impurity in the antibacterial drug Sulfamethizole, which is structurally related to N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide. This study highlights the compound's relevance in the pharmaceutical industry (Talagadadeevi et al., 2012).

• Electronic and Biological Interactions : Bharathy et al. (2021) investigated the structural parameter, electron behavior, wave function, and biological properties of N-[4-(Ethylsulfamoyl)phenyl]acetamide. This study provides insights into the electronic structure and potential biological applications of related compounds (Bharathy et al., 2021).

• Enzyme Inhibitory Potential : Abbasi et al. (2019) researched the enzyme inhibitory potential of some new sulfonamides with benzodioxane and acetamide moieties, demonstrating their substantial inhibitory activity against yeast α-glucosidase and acetylcholinesterase (Abbasi et al., 2019).

• Synthesis and Biological Activity of Derivatives : Hussein (2018) synthesized novel hybrids of sulfonamide carbamates and evaluated their antimicrobial activities. These derivatives exhibited promising activity against tested bacteria (Hussein, 2018).

• Antitumor Activity : Wang et al. (2004) explored the immunomodulating effects of a similar compound, CL 259,763, in tumor-bearing mice, indicating the potential of N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide derivatives in cancer treatment (Wang et al., 2004).

Mechanism of Action

The mechanism of action of “N-{4-[(4-methylphenyl)sulfamoyl]phenyl}acetamide” is not clear from the available information.